2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-benzodioxol-5-ylacetamide

• IUPAC Name: 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C17H15N5O3S/c18-22-16(11-4-2-1-3-5-11)20-21-17(22)26-9-15(23)19-12-6-7-13-14(8-12)25-10-24-13/h1-8H,9-10,18H2,(H,19,23)
• InChI Key: CRSJAIFWVRTMPP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(N3N)C4=CC=CC=C4
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol

Description

The compound “2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-benzodioxol-5-ylacetamide” is a derivative of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol. Triazole derivatives have been synthesized and evaluated for various biological activities, including antibacterial, antifungal, anti-inflammatory, analgesic, anticancer, antihypertensive, anticonvulsant, antiviral, antidepressant, antiasthmatic, diuretic, and hypoglycemic activities.

Synthesis Analysis

The synthesis of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives involves condensing the methyl benzoate and methyl salicylate with various substituents. The structures of these compounds were established based on elemental analysis, Fourier transform infrared spectroscopy (FTIR), 1H nuclear magnetic resonance (NMR), and mass spectral data.

Molecular Structure Analysis

The molecular structure of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives can be analyzed using various spectroscopic techniques such as FTIR, NMR, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives are complex and can involve various substituents. The reactivity of these compounds can be influenced by the presence of various functional groups and the nature of the substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives can be determined using various analytical techniques. For example, the melting point can be determined using differential scanning calorimetry, and the solubility can be determined using various solvents.

Mechanism of Action

The mechanism of action of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives can vary depending on their biological activity. For example, as antimicrobial agents, they may act by disrupting the cell wall or inhibiting essential enzymes in the microbial cell.

Safety and Hazards

The safety and hazards associated with 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives depend on their specific chemical structure and biological activity. Some derivatives may exhibit cytotoxic effects.

Future Directions

The future directions in the research of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives could involve the design and synthesis of new derivatives with improved biological activity and reduced side effects. Additionally, further studies could be conducted to understand their mechanism of action and to develop more effective therapeutic agents.